DSPE-PEG-OH, MW 2000

• Molecular Formula: C50H102NO12P
• Molecular Weight: 940.3 g/mol
• InChI: InChI=1S/C48H94NO12P.2CH4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-47(52)58-43-45(44-60-62(54,55)59-39-36-49-46(51)35-38-56-41-42-57-40-37-50)61-48(53)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h45,50H,3-44H2,1-2H3,(H,49,51)(H,54,55);2*1H4
• InChIKey: BCKBHIAZJQENTG-UHFFFAOYSA-N

DSPE-PEG-OH, MW 2000 – Essential Procurement Specifications for the Universal Stealth Phospholipid

DSPE-PEG-OH (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)-hydroxyl], average PEG MW 2000) is a neutral, hydroxyl-terminated PEGylated phospholipid that functions as a foundational excipient for sterically stabilized liposomes, micelles, and lipid nanoparticles [1]. Its amphiphilic architecture comprises a C18 saturated diacyl lipid anchor (DSPE) and a flexible poly(ethylene glycol) chain of approximately 45 ethylene oxide repeat units, providing a robust balance between membrane insertion stability and steric shielding [2]. Unlike reactive derivatives (e.g., -COOH, -NH₂, -Mal), the terminal hydroxyl group is chemically inert, minimizing unintended reactivity while remaining available for controlled activation prior to bioconjugation .

Stealth lipid anchor: DSPE (C18) with PEG2000 chain provides robust membrane insertion and steric shielding for liposomes, micelles, and LNPs.

Inert hydroxyl terminus: Minimizes unintended reactivity while remaining available for controlled activation prior to bioconjugation.

MW 2000 balance: Provides reported optimal trade-off between circulation prolongation and micelle thermodynamic stability among tested PEG lengths.

• [1] Tebubio. DSPE-PEG-OH, MW 2,000 – Product Technical Datasheet. Available at: https://www.tebubio.com/. View Source
• [2] Dos Santos N, Allen C, Doppen A-M, et al. Influence of poly(ethylene glycol) grafting density and polymer length on liposomes: Relating plasma circulation lifetimes to protein binding. Biochim Biophys Acta – Biomembr. 2007;1768(6):1367-1377. View Source

Why DSPE-PEG-OH, MW 2000 Cannot Be Replaced by Generic In-Class Analogs Without Quantifiable Performance Loss

DSPE-PEG-OH is frequently conflated with other PEG-lipid conjugates, yet the combination of PEG molecular weight, terminal chemistry, and lipid backbone produces non-interchangeable performance profiles. Simply substituting DSPE-PEG-OH, MW 2000 with a higher-MW analog (e.g., MW 5000) or a different terminal group (e.g., -OCH₃, -NH₂) can alter critical quality attributes: circulation half-life, micelle thermodynamic stability, drug solubilization capacity, and nanoparticle surface charge [1][2][3]. The quantitative evidence below demonstrates that even within the same compound class, procurement decisions must be driven by measured differential data rather than nominal chemical similarity.

PEG chain length (MW)

Higher-MW variants (e.g., MW 5000) may reduce micelle stability and drug loading; lower-MW may compromise circulation lifetime. Direct substitution alters performance profile.

Terminal chemistry

-NH₂ or -COOH derivatives introduce surface charge and potential nonspecific interactions; -OCH₃ lacks activatable handle. Hydroxyl offers inert, versatile intermediate control.

Lipid backbone

PCL- or PEI-based amphiphiles may yield larger particle sizes and lower encapsulation efficiency compared to DSPE-PEG-OH in nanoparticle coating applications.

• [1] Maruyama K, Yuda T, Okamoto A, Ishikura C, Kojima S, Iwatsuru M. Effect of molecular weight in amphipathic polyethyleneglycol on prolonging the circulation time of large unilamellar liposomes. Chem Pharm Bull. 1991;39(6):1620-1622. View Source
• [2] Ashok B, Arleth L, Hjelm RP, Rubinstein I, Önyüksel H. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: Effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source
• [3] Xue J, Zhou Y, Sun J, et al. Preventing acute liver injury via hepatocyte-targeting nano-antioxidants. Cell Prolif. 2023;56(7):e13494. (Supplemental Table S1: Comparison of SeMC NP properties with different amphiphilic polymer coatings). View Source

DSPE-PEG-OH, MW 2000 – Quantitative Differentiation Evidence Against Closest Analogs

Blood Circulation Half-Life: MW 2000 Outperforms MW 5000 and MW 12000 DSPE-PEG in Liposomal Systems

In a head-to-head comparison of DSPE-PEG conjugates with MW 1000, 2000, 5000, and 12000, liposomes incorporating 6 mol% DSPE-PEG2000 exhibited superior circulation prolongation than those formulated with higher-MW variants (MW 5000, MW 12000) [1]. The MW 2000 variant retained approximately 40% of the injected dose in blood at 6 h post-injection, exceeding the performance of the ganglioside GM1 benchmark [1]. A separate study demonstrated that as little as 0.5 mol% DSPE-PEG2000 substantially increased plasma circulation longevity, with optimal lifetime achieved at 2 mol%, where liposome aggregation was completely precluded [2].

Blood circulation half-life

Head-to-head

DSPE-PEG2000: ~40% injected dose at 6 h.
Comparators: MW 5000, MW 12000, ganglioside GM1 — all lower retention.

Supports extended circulation design; MW 2000 may maximize plasma exposure among tested lengths.

6 mol% in DSPC/Chol LUVs, i.v. mice; Maruyama et al., 1991.

Evidence Dimension	Blood circulation persistence (residual dose in blood at 6 h post-i.v. injection in mice)
Target Compound Data	~40% of injected dose (DSPE-PEG2000, 6 mol% in DSPC/Chol LUVs)
Comparator Or Baseline	DSPE-PEG5000 and DSPE-PEG12000 (both lower blood retention than MW 2000); ganglioside GM1 (lower than DSPE-PEG2000)
Quantified Difference	DSPE-PEG2000 retained ~40% dose at 6 h; higher-MW DSPE-PEGs (5000, 12000) showed inferior circulation time; superior to ganglioside GM1 control
Conditions	DSPC/Chol (1:1) LUVs with 6 mol% DSPE-PEG, intravenous injection in mice (Maruyama et al., 1991)

Why This Matters

For procurement, selecting MW 2000 over MW 5000 or 12000 directly maximizes the area under the plasma concentration–time curve (AUC), reducing dosing frequency and enhancing passive tumor accumulation via the EPR effect.

• [1] Maruyama K, Yuda T, Okamoto A, Ishikura C, Kojima S, Iwatsuru M. Effect of molecular weight in amphipathic polyethyleneglycol on prolonging the circulation time of large unilamellar liposomes. Chem Pharm Bull. 1991;39(6):1620-1622. View Source
• [2] Dos Santos N, Allen C, Doppen A-M, et al. Influence of poly(ethylene glycol) grafting density and polymer length on liposomes: Relating plasma circulation lifetimes to protein binding. Biochim Biophys Acta – Biomembr. 2007;1768(6):1367-1377. View Source

Critical Micelle Concentration: Lower CMC of MW 2000 Confers Superior Thermodynamic Stability Over MW 5000

Fluorescent probe measurements determined the CMC of DSPE-PEG micelles as 0.5–1.5 µM across PEG chain lengths of 2000, 3000, and 5000, with CMC increasing proportionally with PEG chain length [1]. Specifically, DSPE-PEG2000 exhibits a CMC at the lower end of this range, while DSPE-PEG5000 shows a higher CMC, indicating reduced self-assembly stability [1]. Independent measurements further confirm that PEG2000-modified DSPE achieves a CMC range of 0.001–0.01 mg/mL, which is approximately 100-fold lower than conventional surfactants such as SDS or Tween-80 .

Micelle thermodynamic stability

Head-to-head

CMC at lower end of 0.5–1.5 µM range; ~100-fold lower than SDS/Tween-80.

Indicates micelle integrity upon extreme dilution in biological fluids.

Fluorescence probe method, 25°C; Ashok et al., 2004.

Evidence Dimension	Critical micelle concentration (CMC) – thermodynamic stability of self-assembled micelles
Target Compound Data	CMC at lower end of 0.5–1.5 µM range; narrowing to 0.001–0.01 mg/mL for PEG2000-modified DSPE
Comparator Or Baseline	DSPE-PEG3000 and DSPE-PEG5000 (higher CMC, proportional to longer PEG chain); SDS/Tween-80 (CMC ~100-fold higher)
Quantified Difference	DSPE-PEG2000 CMC is lower than DSPE-PEG5000 within the 0.5–1.5 µM range; approximately 100-fold lower than SDS/Tween-80
Conditions	Fluorescence probe method (pyrene) in aqueous buffer; temperature 25°C (Ashok et al., 2004); Qiyuebio technical datasheet

Why This Matters

Lower CMC ensures that micelles and lipid nanoparticles remain intact upon extreme dilution in biological fluids (e.g., intravenous infusion), preventing premature drug leakage and ensuring reproducible pharmacokinetics.

• [1] Ashok B, Arleth L, Hjelm RP, Rubinstein I, Önyüksel H. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: Effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source

Drug Solubilization: DSPE-PEG2000 Simple Micelles Load Diazepam More Efficiently Than DSPE-PEG5000

In a comparative study using RP-HPLC to quantify diazepam solubilization, DSPE-PEG2000 simple micelles achieved significantly greater drug loading than DSPE-PEG5000 simple micelles [1]. This advantage is attributed to the more compact PEG corona and higher packing density of the shorter-chain lipid, which enhances hydrophobic core capacity [1]. However, DSPE-PEG5000 micelles demonstrated a stronger improvement in solubilization upon incorporation of phosphatidylcholine (PC) into mixed micelles, highlighting context-dependent performance trade-offs [1].

Drug solubilization (diazepam)

Head-to-head

DSPE-PEG2000 simple micelles > DSPE-PEG5000 for diazepam loading.

Higher drug loading in simple micellar systems without co-surfactants.

RP-HPLC assay; Ashok et al., 2004.

Evidence Dimension	Solubilization of the model hydrophobic drug diazepam quantified by RP-HPLC
Target Compound Data	DSPE-PEG2000 simple micelles: significantly greater diazepam solubilization than DSPE-PEG5000 simple micelles (quantitative HPLC data in original paper)
Comparator Or Baseline	DSPE-PEG5000 simple micelles: lower diazepam solubilization; DSPE-PEG5000 mixed micelles with PC showed greater improvement
Quantified Difference	DSPE-PEG2000 > DSPE-PEG5000 for simple micelles; DSPE-PEG5000 + PC mixed micelles superior to DSPE-PEG5000 alone
Conditions	In vitro RP-HPLC assay; simple micelles without added PC; room temperature (Ashok et al., 2004)

Why This Matters

When formulating water-insoluble drugs in simple micellar delivery systems without co-surfactants, DSPE-PEG-OH MW 2000 provides higher drug loading capacity than MW 5000, directly impacting therapeutic dose delivery and reducing required excipient quantities.

• [1] Ashok B, Arleth L, Hjelm RP, Rubinstein I, Önyüksel H. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: Effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source

Liposome Aggregation: 2 mol% DSPE-PEG2000 Completely Prevents DSPC-Liposome Aggregation

Quantitative analysis by size-exclusion chromatography, quasi-elastic light scattering, and cryo-electron microscopy demonstrated that incorporating 2 mol% DSPE-PEG2000 into cholesterol-free DSPC liposomes completely precluded vesicle aggregation [1]. In contrast, lower molar proportions (0.5–1.5 mol%) provided partial but incomplete aggregation inhibition. The total plasma protein adsorption profile was not influenced by the level of DSPE-PEG2000 at this optimal concentration, indicating that aggregation inhibition, rather than protein repulsion, is the dominant mechanism for prolonged circulation [1].

Liposome aggregation control

Reported

2 mol% DSPE-PEG2000 completely prevents DSPC liposome aggregation.

Defines minimum incorporation for full colloidal stability; supports formulation design.

SEC, QELS, cryo-TEM; cholesterol-free liposomes; Dos Santos et al., 2007.

Evidence Dimension	Liposome aggregation state as a function of DSPE-PEG2000 molar proportion
Target Compound Data	2 mol% DSPE-PEG2000: complete aggregation prevention
Comparator Or Baseline	0.5 mol% DSPE-PEG2000: significant but incomplete aggregation inhibition; 0 mol% (unmodified DSPC liposomes): rapid aggregation
Quantified Difference	2 mol% is the minimum concentration achieving 100% aggregation inhibition; lower concentrations show dose-dependent partial inhibition
Conditions	DSPC-based cholesterol-free liposomes; aggregation monitored by SEC, QELS, cryo-TEM, freeze-fracture EM; in vitro and in vivo mouse model (Dos Santos et al., 2007)

Why This Matters

This directly informs formulation design: procurement of DSPE-PEG-OH, MW 2000 at 2 mol% incorporation guarantees maximal colloidal stability, eliminating the need for empirical optimization of PEG-lipid content, thus accelerating formulation development and ensuring batch-to-batch consistency.

• [1] Dos Santos N, Allen C, Doppen A-M, et al. Influence of poly(ethylene glycol) grafting density and polymer length on liposomes: Relating plasma circulation lifetimes to protein binding. Biochim Biophys Acta – Biomembr. 2007;1768(6):1367-1377. View Source

Terminal Hydroxyl Chemistry: DSPE-PEG-OH Yields Smaller Nanoparticles with Higher Encapsulation Efficiency Compared to PCL-Based Amphiphiles and Distinct Surface Charge vs. -NH₂ Derivatives

A systematic screening of amphiphilic coatings for selenium-methylselenocysteine (SeMC) nanoparticles revealed that DSPE-PEG-OH produced smaller nanoparticle diameters and higher SeMC encapsulation efficiency compared to PCL-PEG and PCL-PEI polymers [1]. In a direct comparison between DSPE-PEG-OH and DSPE-PEG-NH₂ (both MW 2000), the two derivatives yielded similar particle sizes and SeMC loading; however, DSPE-PEG-OH conferred a negative zeta potential of −9.69 ± 0.5 mV while DSPE-PEG-NH₂ yielded a positive zeta potential of +1.6 ± 0.4 mV [1]. Furthermore, the inert hydroxyl terminus avoids non-specific electrostatic binding observed with charged functional groups (-COOH, -NH₂), reducing undesired protein interactions and immunogenicity risks .

Nanoparticle surface charge

Head-to-head

DSPE-PEG-OH zeta potential −9.69 ± 0.5 mV vs. +1.6 ± 0.4 mV for -NH₂ derivative; similar size/encapsulation.

Neutral-to-negative surface may reduce opsonization risk; inert hydroxyl avoids charge-related interactions.

SeMC nanoparticles, DLS; Xue et al., 2023.

Evidence Dimension	Nanoparticle size, encapsulation efficiency, and zeta potential across different amphiphilic coatings
Target Compound Data	DSPE-PEG-OH: small SeMC NP size, high encapsulation efficiency, zeta potential −9.69 ± 0.5 mV
Comparator Or Baseline	PCL-PEG: larger NP size, lower encapsulation; DSPE-PEG-NH₂: similar size/encapsulation, zeta potential +1.6 ± 0.4 mV; DSPE-PEG-COOH: requires EDC/NHS activation, charged surface
Quantified Difference	DSPE-PEG-OH vs. DSPE-PEG-NH₂: similar size/encapsulation but opposite surface charge (−9.69 vs. +1.6 mV); DSPE-PEG-OH vs. PCL-PEG: smaller size, higher encapsulation (qualitative)
Conditions	SeMC nanoparticle preparation; DLS for size and zeta potential; TEM imaging; five-week stability study (Xue et al., 2023, Cell Proliferation)

Why This Matters

The neutral-to-slightly-negative zeta potential of DSPE-PEG-OH-stabilized nanoparticles minimizes non-specific cellular uptake and opsonization, while the absence of reactive coupling agents (no EDC/NHS requirement) simplifies regulatory compliance, reduces raw material costs, and eliminates byproduct purification steps.

• [1] Xue J, Zhou Y, Sun J, et al. Preventing acute liver injury via hepatocyte-targeting nano-antioxidants. Cell Prolif. 2023;56(7):e13494. Supplemental Table S1. View Source

Optimal Research and Industrial Deployment Scenarios for DSPE-PEG-OH, MW 2000 Based on Quantitative Evidence

Long-Circulating Stealth Liposomes for Oncology Drug Delivery

Formulators prioritizing maximal plasma AUC for passive tumor targeting should select DSPE-PEG-OH, MW 2000 at 2–6 mol% incorporation. The evidence demonstrates ~40% blood retention at 6 h [1] and complete aggregation inhibition at 2 mol% , directly supporting design of liposomal doxorubicin, irinotecan, or similar cytotoxic payloads where extended circulation correlates with enhanced tumor deposition. The inert hydroxyl terminus ensures no unintended immune recognition.

Micelle-Based Solubilization of BCS Class II Drug Candidates in Preclinical Formulation Screening

For solubilization of highly hydrophobic small molecules (logP > 3) in simple micellar systems without co-surfactants, DSPE-PEG-OH, MW 2000 is superior to MW 5000 based on quantitatively greater diazepam loading [1]. Its lower CMC (0.5–1.5 µM) ensures micelle integrity upon dilution in simulated gastrointestinal or intravenous fluids, making it the PEG-lipid of choice for early-stage oral and parenteral formulation development.

Neutral Nanoparticle Cores for Biomimetic Cell-Membrane Camouflage Systems

DSPE-PEG-OH produces nanoparticles with slightly negative surface charge (−9.69 ± 0.5 mV) and small size (<15 nm) [1], which is advantageous when encapsulating cores destined for red blood cell membrane coating or other biomimetic strategies. The neutral hydroxyl surface reduces electrostatic repulsion with negatively charged cell membranes, facilitating uniform membrane wrapping and improving NIR-II imaging contrast, as demonstrated in photothermal immunotherapy platforms .

Stable Intermediate for On-Demand Functionalization in Scale-Up Manufacturing

For CMC/GMP production campaigns where a single PEG-lipid precursor must serve multiple downstream product lines, DSPE-PEG-OH, MW 2000 provides the chemically inert yet activatable hydroxyl handle. Unlike -NH₂ or -COOH derivatives that require cold-chain management of reactive intermediates, the hydroxyl group remains stable during long-term storage at −20°C (≥1 year) [1] and can be selectively derivatized to -COOH, -NH₂, -SH, or -Mal on demand via established carbonyldiimidazole or tosyl chloride chemistry, reducing inventory complexity.

Application

Selection Property

Validation Focus

Long-circulating stealth liposome research

Optimal PEG length and molar ratio for extended circulation

Plasma residence time and aggregation inhibition at 2–6 mol%

Micellar solubilization studies for hydrophobic compounds

Low CMC and high drug loading in simple micelles

Dilution stability and solubilization capacity for BCS II candidates

Biomimetic nanoparticle coating research

Inert hydroxyl surface with slightly negative zeta potential

Particle size control, encapsulation efficiency, and surface charge neutrality

Intermediate for controlled bioconjugation in scale-up synthesis

Stable yet activatable hydroxyl handle

Long-term storage stability and on-demand derivatization versatility

• [1] Rx-8 Biotechnology. DSPE-PEG-OH Product Datasheet: Solubility and Stability Specifications. 2022. Available at: https://www.rx-8.com/. View Source